Cas no 5833-31-8 (5-amino-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 5-amino-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 5833-31-8
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• CID: 2683577
• PubChem ID: 73538
• Update Time: 2025-04-21

5-amino-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,4-dihydropyrazol-5-one
• NSC 34806
• 3-amino-1H-pyrazol-5(4H)-one
• 5-AMINO-2,4-DIHYDROPYRAZOL-3-ONE
• 3-amino-2-pyrazolin-5-one
• 5-Imino-4,5-dihydro-1H-pyrazol-3-ol
• F1652-2150
• pyrazole, 3-amino-4,5-dihydro-5-oxo-
• CS-W013720
• BBL011764
• NSC50565
• AKOS000276473
• 228-095-6
• O10932
• BCP26491
• DTXSID30973899
• NSC-30480
• 3-amino-4,5-dihydro-1H-pyrazol-5-one
• 5-Amino-2,4-dihydro-3H-pyrazol-3-one
• AKOS025243292
• EINECS 228-095-6
• 5833-31-8
• STK121887
• 3H-Pyrazol-3-one, 5-amino-2,4-dihydro-
• NSC-34806
• NSC30480
• iminopyrazolinone
• NSC34806
• NS00046042
• 3H-Pyrazol-3-one,4-dihydro-
• NSC-50565
• 5-amino-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C3H5N3O/c4-2-1-3(7)6-5-2/h1H2,(H2,4,5)(H,6,7)
• InChI Key： UELIBMUMKLRTKJ-UHFFFAOYSA-N
• SMILES： O=C1CC(N)=NN1

Computed Properties

• Exact Mass: 99.043261792Da
• Monoisotopic Mass: 99.043261792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 67.5Ų